Cas no 112089-01-7 (2-((9-benzyl-9H-purin-6-yl)amino)ethanol)

• Product name: 2-((9-benzyl-9H-purin-6-yl)amino)ethanol
• CAS No: 112089-01-7
• MF: C₁₄H₁₅N₅O
• MW: 269.302
• CID: 3141793
• PubChem ID: 667207

2-((9-benzyl-9H-purin-6-yl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((9-benzyl-9H-purin-6-yl)amino)ethanol
• STL140995
• CHEMBL7291
• PD180016
• 112089-01-7
• 2-[(9-benzyl-9H-purin-6-yl)amino]ethanol
• HMS2407L21
• SMR000048556
• 2-[(9-benzylpurin-6-yl)amino]ethanol
• MLS000083858
• AKOS005714812

• Inchi： InChI=1S/C14H15N5O/c20-7-6-15-13-12-14(17-9-16-13)19(10-18-12)8-11-4-2-1-3-5-11/h1-5,9-10,20H,6-8H2,(H,15,16,17)
• InChI Key： ZOVSVHTVIDXQPS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 269.12766012Da
• Monoisotopic Mass: 269.12766012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.9Ų

Additional information on 2-((9-benzyl-9H-purin-6-yl)amino)ethanol

测试